Cas no 93583-96-1 (1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one)

• Product Name: 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one
• CAS No: 93583-96-1
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD22543998
• CID: 4338919
• PubChem ID: 13221048
• Update Time: 2025-10-29

1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-chloro-4-methyl-5-pyrimidinyl)-
• 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one
• 1-(2-CHLORO-4-METHYLPYRIMIDIN-5-YL)ETHANONE
• 93583-96-1
• SCHEMBL16543696
• AB76995

• MDL： MFCD22543998
• Inchi： 1S/C7H7ClN2O/c1-4-6(5(2)11)3-9-7(8)10-4/h3H,1-2H3
• InChI Key： CHSZYYARYDTKFJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN=C(Cl)N=C1C)C

Computed Properties

• Exact Mass: 170.0246905Da
• Monoisotopic Mass: 170.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.9Ų

Additional information on 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one

1-(2-Chloro-4-methylpyrimidin-5-yl)ethan-1-one (CAS No. 93583-96-1): Properties, Applications, and Market Insights

1-(2-Chloro-4-methylpyrimidin-5-yl)ethan-1-one (CAS No. 93583-96-1) is a specialized organic compound belonging to the pyrimidine derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. The presence of both chloro and methyl substituents on the pyrimidine ring makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one for its potential as a building block in heterocyclic chemistry. Its molecular structure allows for further functionalization, making it valuable for creating targeted bioactive molecules.

The physicochemical properties of 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one include a molecular weight of 184.62 g/mol and a purity typically exceeding 98%. It appears as a white to off-white crystalline powder under standard conditions. The compound exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate, which facilitates its use in various synthetic processes.

One of the most searched questions regarding this compound is: "What are the applications of 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one in medicinal chemistry?" Current research indicates its importance as a precursor for developing kinase inhibitors and antiviral agents. The pyrimidine core structure is prevalent in many FDA-approved drugs, and modifications at the 2- and 4-positions often lead to enhanced biological activity.

In the agrochemical sector, 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one serves as a key intermediate for synthesizing novel pesticides and herbicides. With growing concerns about food security and sustainable agriculture, the development of more efficient crop protection agents has become a global priority. This compound's structural features enable the creation of targeted formulations with reduced environmental impact.

The synthesis of 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one typically involves multistep organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches emphasize green chemistry principles, including catalyst optimization and solvent selection, to minimize waste generation. These advancements align with the pharmaceutical industry's push toward more sustainable manufacturing practices.

Market analysis shows increasing demand for fine chemical intermediates like 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding rapidly. Quality standards have become more stringent, with manufacturers implementing advanced analytical techniques such as HPLC and GC-MS for quality control.

From a regulatory perspective, proper handling and storage of 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one are essential to maintain its stability. While not classified as hazardous under standard conditions, it should be stored in a cool, dry place away from strong oxidizing agents. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe laboratory practices involving this compound.

Future research directions for 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one include exploring its potential in material science applications, particularly in the development of organic electronic materials. The compound's conjugated system and functional group versatility make it an interesting candidate for creating novel semiconducting materials and photovoltaic components.

For researchers and industry professionals seeking high-purity 1-(2-chloro-4-methylpyrimidin-5-yl)ethan-1-one, it's crucial to partner with reputable suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The compound's growing importance in various scientific fields ensures its continued relevance in chemical research and industrial applications.